![molecular formula C24H19ClN4O3S B2363419 N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 1234906-33-2](/img/structure/B2363419.png)
N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19ClN4O3S and its molecular weight is 478.95. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Activity
Compounds structurally related to N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide, particularly those containing the imidazole ring and modifications on the phenyl ring, have been investigated for their anticonvulsant properties. For instance, omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives have demonstrated anticonvulsant activity against seizures induced by maximal electroshock (MES), highlighting the therapeutic potential of these compounds in the management of epilepsy (Aktürk et al., 2002).
Antimicrobial Activity
Research into the synthesis of new derivatives bearing different heterocyclic rings based on benzothiazole and imidazole structures has shown potential antimicrobial activity. Compounds such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been screened against a wide range of human tumor cell lines, suggesting their utility not only as antimicrobial but also as antitumor agents (Yurttaş et al., 2015).
Anticancer Activity
The modification of the imidazole ring and incorporation of phenylthiazole derivatives have been explored for their anticancer properties. Studies have synthesized compounds like N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which were evaluated for antitumor activities against specific cancer cell lines, indicating their potential as anticancer agents (Evren et al., 2019).
Antioxidant Activity
Coordination complexes constructed from pyrazole-acetamide derivatives, including modifications similar to N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide, have been synthesized and characterized. These complexes were found to present significant antioxidant activity, indicating their potential application in combating oxidative stress-related diseases (Chkirate et al., 2019).
Synthesis and Characterization
The versatility of thioureido-acetamides in heterocyclic syntheses through one-pot cascade reactions has been highlighted. These reactions enable the efficient synthesis of various heterocycles with excellent atom economy, showcasing the utility of such compounds in organic synthesis and drug development (Schmeyers & Kaupp, 2002).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[1-(2-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN4O3S/c1-16-5-2-3-8-21(16)28-22(17-6-4-7-20(13-17)29(31)32)14-26-24(28)33-15-23(30)27-19-11-9-18(25)10-12-19/h2-14H,15H2,1H3,(H,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWLQGQLBTFCNBF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=CN=C2SCC(=O)NC3=CC=C(C=C3)Cl)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.